Cas no 2243503-66-2 (2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid
• CAS No: 2243503-66-2
• MF: C₂₂H₁₈N₂O₄S
• MW: 406.454324245453
• CID: 5774265
• PubChem ID: 165827676
• Update Time: 2025-10-29

2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2243503-66-2
• 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid
• EN300-6492367

• Inchi： 1S/C22H18N2O4S/c25-20(26)19-12-29-21(23-19)24(13-9-10-13)22(27)28-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,12-13,18H,9-11H2,(H,25,26)
• InChI Key： IPAQEURYOXADJR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1

Computed Properties

• Exact Mass: 406.09872823g/mol
• Monoisotopic Mass: 406.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 108Ų

Additional information on 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid (CAS No. 2243503-66-2)

The compound 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid (CAS No. 2243503-66-2) is a highly specialized thiazole derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in drug discovery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in solid-phase peptide synthesis (SPPS). The 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid stands out as a versatile building block, particularly in the synthesis of peptide-based therapeutics. Its thiazole ring contributes to enhanced metabolic stability and bioavailability, addressing key challenges in modern drug development.

The compound's CAS No. 2243503-66-2 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthetic routes, purity standards, and applications in targeted drug delivery. Additionally, the rise of AI-driven drug design has sparked interest in how such specialty chemicals can be optimized using machine learning algorithms. This aligns with broader trends in precision medicine and personalized therapeutics.

From a structural perspective, the Fmoc group in 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid ensures compatibility with standard peptide coupling reagents, while the cyclopropyl moiety introduces steric constraints that can influence conformational dynamics. These features are critical for designing next-generation biologics, including antibody-drug conjugates (ADCs) and peptide vaccines.

In conclusion, 2-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-1,3-thiazole-4-carboxylic acid (CAS No. 2243503-66-2) represents a cutting-edge tool for researchers exploring the frontiers of chemical biology and pharmaceutical innovation. Its integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its potential to accelerate the discovery of novel therapeutic agents.